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Introduction: Understanding ZK 756326

ZK 756326 is a potent and selective non-peptide small molecule agonist for the C-C
chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR).[1][2][3][4] Unlike the
endogenous ligand CCL1 (1-309), ZK 756326 offers the advantage of being a non-peptide
molecule, which typically translates to better pharmacokinetic properties and ease of use in a
laboratory setting.[1] Its primary mechanism of action involves binding to and activating CCRS8,
which is expressed on various immune cells, including T-helper 2 (Th2) cells, regulatory T cells
(Tregs), and monocytes. This activation triggers downstream signaling cascades, such as
intracellular calcium mobilization and extracellular signal-regulated kinase (ERK)
phosphorylation, leading to cellular responses like chemotaxis.[1][5]

These application notes provide a comprehensive guide for the proper storage, handling, and
experimental use of ZK 756326 in a laboratory environment, ensuring data integrity and user

safety.

Physicochemical and Biological Properties
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A clear understanding of the fundamental properties of ZK 756326 is crucial for its effective

application in experimental protocols. The following table summarizes its key characteristics.

Property Value Source(s)
2-[2-[4-[(3-
henoxyphenyl)methyl]-1-

IUPAC Name P ypheny) Yl [5][6]

piperazinyllethoxy]ethanol
dihydrochloride

Molecular Formula

C21H28N203 - 2HCI

[4105](6]

429.39 g/mol (as

Molecular Weight _ _ [4][5][6]
dihydrochloride salt)
1780259-94-0

CAS Number (dihydrochloride); 874911-96-3  [4][6]
(free base)

Appearance Crystalline solid

Purity >98%

Biological Activity

Selective non-peptide CCR8

chemokine receptor agonist

[1102][31[4]

ICso

1.8 uM (for inhibiting CCL1
binding to human CCR8)

[1]

ECso

245 nM (for human CCRS8)

[5]16]

Mechanism of Action: CCRS8 Signaling Pathway

ZK 756326 acts as a full agonist of CCRS, initiating a Gai-mediated signaling cascade.[1] This

activity can be blocked by pertussis toxin, confirming the involvement of the Gai subunit. Upon

activation, CCR8 signaling leads to various cellular responses, including chemotaxis and

inhibition of HIV fusion in cells co-expressing CD4 and CCR8.[1]

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b1249509/docs?utm_src=pdf-body#application-notes-and-protocols-for-zk-756326-a-selective-ccr8-agonist
https://www.abcam.com/en-us/products/biochemicals/zk-756326-non-peptide-ccr8-chemokine-receptor-agonist-ab120814
https://www.medkoo.com/products/11661
https://www.scbt.com/p/zk-756326-874911-96-3
https://www.abcam.com/en-us/products/biochemicals/zk-756326-non-peptide-ccr8-chemokine-receptor-agonist-ab120814
https://www.medkoo.com/products/11661
https://www.scbt.com/p/zk-756326-874911-96-3
https://www.abcam.com/en-us/products/biochemicals/zk-756326-non-peptide-ccr8-chemokine-receptor-agonist-ab120814
https://www.medkoo.com/products/11661
https://www.scbt.com/p/zk-756326-874911-96-3
https://www.medkoo.com/products/11661
https://pubmed.ncbi.nlm.nih.gov/16221874/
https://shellchemtech.com/product/zk-756326-dihydrochloride/
https://www.adooq.com/zk-756326-dihydrochloride.html
https://www.scbt.com/p/zk-756326-874911-96-3
https://pubmed.ncbi.nlm.nih.gov/16221874/
https://www.abcam.com/en-us/products/biochemicals/zk-756326-non-peptide-ccr8-chemokine-receptor-agonist-ab120814
https://www.medkoo.com/products/11661
https://www.benchchem.com/product/b1249509/docs?utm_src=pdf-body#application-notes-and-protocols-for-zk-756326-a-selective-ccr8-agonist
https://pubmed.ncbi.nlm.nih.gov/16221874/
https://pubmed.ncbi.nlm.nih.gov/16221874/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Binds & Activates

CCR8 Receptor

Gai/By Complex

IActivates

Enas

Ca?* Release
(from ER)

ERK Pathway
Activation

Leads to Contributes to

Click to download full resolution via product page

Caption: ZK 756326-mediated CCRS signaling pathway.
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Storage and Handling Protocols

Proper storage and handling are paramount to maintaining the stability and activity of ZK
756326.

Protocol 1: Long-Term Storage of Lyophilized Powder

e Upon Receipt: Verify that the product has been shipped at ambient temperature, which is
acceptable for short durations.

o Storage Conditions: For long-term storage, keep the lyophilized powder at -20°C in a
desiccated environment.

 Stability: In its lyophilized form, ZK 756326 is stable for up to 36 months under these
conditions.

» Rationale: Storage at low temperatures and under desiccating conditions minimizes
degradation due to hydrolysis and oxidation, ensuring the compound's integrity over time.

Protocol 2: Preparation of Stock Solutions

» Solvent Selection: ZK 756326 is soluble in aqueous buffers and organic solvents.
o Phosphate-Buffered Saline (PBS, pH 7.2): Soluble up to 10 mg/mL.
o Dimethyl Sulfoxide (DMSO): Soluble up to 39 mg/mL.
o Water: Soluble up to 100 mM.

» Reconstitution Procedure:

o Allow the lyophilized powder to equilibrate to room temperature before opening the vial to
prevent condensation.

o Aseptically add the desired volume of solvent to the vial.

o Gently vortex or sonicate to ensure complete dissolution.
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» Rationale: Selecting the appropriate solvent is critical for achieving the desired stock
concentration and ensuring compatibility with downstream experimental assays. Using fresh,
high-purity solvents is recommended to avoid introducing contaminants.

Protocol 3: Storage of Stock Solutions

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the
stock solution into single-use volumes.

o Storage Conditions: Store the aliquots at -20°C.

 Stability: When stored as a solution at -20°C, ZK 756326 should be used within 3 months to
prevent loss of potency.

o Rationale: Aliquoting is a critical step in preserving the activity of the compound by
minimizing exposure to temperature fluctuations that can compromise its stability.

Experimental Workflow: In Vitro Cell-Based Assays

The following workflow outlines the general steps for utilizing ZK 756326 in cell-based assays,
such as calcium mobilization or chemotaxis studies.
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Caption: General experimental workflow for in vitro assays.

Safety Precautions
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As with any chemical reagent, appropriate safety measures should be taken when handling ZK
756326.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves.

» Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of the powder.

o Spill Response: In case of a spill, collect the material and dispose of it as chemical waste.
Avoid generating dust.

o First Aid:

o

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

[¢]

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Rinse thoroughly with water for at least 15 minutes and consult a doctor.

[¢]

Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce

[e]

vomiting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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